Cas no 83410-18-8 (5-Iodo-6-methylpyrimidin-4-amine)

5-Iodo-6-methylpyrimidin-4-amine structure
83410-18-8 structure
Product Name:5-Iodo-6-methylpyrimidin-4-amine
CAS No:83410-18-8
MF:C5H6IN3
MW:235.025712490082
MDL:MFCD00100354
CID:706830
PubChem ID:616548
Update Time:2024-10-26

5-Iodo-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-6-methylpyrimidin-4-amine
    • 4-Pyrimidinamine,5-iodo-6-methyl-
    • 5-IODO-6-METHYL-4-PYRIMIDIN AMINE
    • C5H6IN3
    • 4-Amino-5-iod-6-methyl-pyrimidin
    • 4-Amino-5-iodo-6-methylpyrimidine
    • 4-Pyrimidinamine,5-iodo-6-methyl
    • 5-IODO-6-METHYL-4-PYRIMIDINAMINE
    • 5-iodo-6-methyl-4-pyrimidinylamine
    • 4-Pyrimidinamine, 5-iodo-6-methyl-
    • SRJWVTJTDKPYHH-UHFFFAOYSA-N
    • SBB098346
    • 5-iodo-6-methylpyrimidine-4-ylamine
    • 2863AC
    • 2862AC
    • 5-Iodo-6-methyl-4-pyrimidinamine #
    • 5-Iodo-6-methyl-4-pyrimidinamine (ACI)
    • AI-942/42301812
    • SCHEMBL760970
    • DTXSID40346934
    • DB-015329
    • 83410-18-8
    • SB60509
    • AKOS005266753
    • GS-5705
    • CS-0041741
    • H10217
    • MDL： MFCD00100354
    • Inchi： 1S/C5H6IN3/c1-3-4(6)5(7)9-2-8-3/h2H,1H3,(H2,7,8,9)
    • InChI Key： SRJWVTJTDKPYHH-UHFFFAOYSA-N
    • SMILES： IC1C(C)=NC=NC=1N

Computed Properties

  • Exact Mass: 234.96100
  • Monoisotopic Mass: 234.96064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 0.9

Experimental Properties

  • PSA: 51.80000
  • LogP: 1.55300

5-Iodo-6-methylpyrimidin-4-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Iodo-6-methylpyrimidin-4-amine Pricemore >>

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5-Iodo-6-methylpyrimidin-4-amine Production Method

Production Method 1

108260-15-7 108260-15-7
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Hydrogen peroxide Solvents: Water
Reference
Studies on the regioselective halogenation of 4-amino-2-iodomethyl-6-methylpyrimidines
Zeuner, F.; et al, Journal fuer Praktische Chemie (Leipzig), 1989, 331(2), 324-30

Production Method 2

3435-28-7 3435-28-7
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Iodine ,  Sulfuric acid ,  Hydrogen peroxide Solvents: Carbon tetrachloride ,  Water
Reference
Studies on the regioselective halogenation of 4-amino-2-iodomethyl-6-methylpyrimidines
Zeuner, F.; et al, Journal fuer Praktische Chemie (Leipzig), 1989, 331(2), 324-30

Production Method 3

83410-15-5 83410-15-5
83410-18-8 83410-18-8
Reaction Conditions
Reference
Product class 12: pyrimidines
von Angerer, S., Science of Synthesis, 2004, 16, 379-572

Production Method 4

83410-15-5 83410-15-5
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
Reference
Studies on pyrimidine derivatives. XXVIII. Synthesis of pyridopyrimidine derivatives by cross-coupling of halopyrimidines with olefins and acetylenes
Sakamoto, Takao; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(7), 2410-16

Production Method 5

3435-28-7 3435-28-7
83410-18-8 83410-18-8
Reaction Conditions
1.1 Catalysts: Acetic acid ,  Iodine
Reference
Studies on pyrimidine derivatives; XXXV. Iodination of 2-aminopyrimidines, 4-aminopyrimidines, and 4-pyrimidinones with iodine chloride in situ
Sakamoto, Takao; et al, Synthesis, 1984, (3), 252-4

Production Method 6

108260-17-9 108260-17-9
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Hydrogen peroxide Solvents: Water
Reference
Studies on the regioselective halogenation of 4-amino-2-iodomethyl-6-methylpyrimidines
Zeuner, F.; et al, Journal fuer Praktische Chemie (Leipzig), 1989, 331(2), 324-30

Production Method 7

461-98-3 461-98-3
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Iodine ,  Sulfuric acid ,  Hydrogen peroxide Solvents: Carbon tetrachloride ,  Water
Reference
Studies on the regioselective halogenation of 4-amino-2-iodomethyl-6-methylpyrimidines
Zeuner, F.; et al, Journal fuer Praktische Chemie (Leipzig), 1989, 331(2), 324-30

Production Method 8

7752-74-1 7752-74-1
83410-18-8 83410-18-8
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
2.1 Reagents: Ammonia Solvents: Methanol
Reference
Studies on pyrimidine derivatives. XXVIII. Synthesis of pyridopyrimidine derivatives by cross-coupling of halopyrimidines with olefins and acetylenes
Sakamoto, Takao; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(7), 2410-16

5-Iodo-6-methylpyrimidin-4-amine Raw materials

5-Iodo-6-methylpyrimidin-4-amine Preparation Products

5-Iodo-6-methylpyrimidin-4-amine Related Literature

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